Cas no 936923-58-9 (ethyl 5-bromobenzo(d)isothiazole-3-carboxylate)
ethyl 5-bromobenzo(d)isothiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromobenzo[d]isothiazole-3-carboxylate
- 5-Bromo-1,2-benzisothiazole-3-carboxylic acid ethyl ester
- 1,2-Benzisothiazole-3-carboxylic acid, 5-bromo-, ethyl ester
- ethyl 5-bromo-1,2-benzothiazole-3-carboxylate
- ETHYL 5-BROMOBENZO(D)ISOTHIAZOLE-3-CARBOXYLATE
- SB16113
- P11160
- ETHYL5-BROMOBENZO[D]ISOTHIAZOLE-3-CARBOXYLATE
- BS-24618
- CS-0056736
- DTXSID40723387
- SCHEMBL1635139
- 936923-58-9
- ethyl 5-bromobenzo(d)isothiazole-3-carboxylate
-
- MDL: MFCD11559049
- Inchi: 1S/C10H8BrNO2S/c1-2-14-10(13)9-7-5-6(11)3-4-8(7)15-12-9/h3-5H,2H2,1H3
- InChI Key: SKRZNSLSIGQHEG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)OCC)=NS2
Computed Properties
- Exact Mass: 284.94600
- Monoisotopic Mass: 284.94591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
Experimental Properties
- Density: 1.618
- Boiling Point: 323.3 °C at 760 mmHg
- Flash Point: 323.3 °C at 760 mmHg
- Refractive Index: 1.652
- PSA: 67.43000
- LogP: 3.23550
ethyl 5-bromobenzo(d)isothiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161271-1g |
ethyl 5-bromobenzo[d]isothiazole-3-carboxylate |
936923-58-9 | 97% | 1g |
$589 | 2021-06-17 | |
| TRC | E258450-50mg |
Ethyl5-bromobenzo[d]isothiazole-3-carboxylate |
936923-58-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E258450-100mg |
Ethyl5-bromobenzo[d]isothiazole-3-carboxylate |
936923-58-9 | 100mg |
$ 350.00 | 2022-06-05 | ||
| TRC | E258450-250mg |
Ethyl5-bromobenzo[d]isothiazole-3-carboxylate |
936923-58-9 | 250mg |
$ 695.00 | 2022-06-05 | ||
| Chemenu | CM161271-1g |
ethyl 5-bromobenzo[d]isothiazole-3-carboxylate |
936923-58-9 | 97% | 1g |
$812 | 2024-07-19 | |
| eNovation Chemicals LLC | D621962-1G |
ethyl 5-bromobenzo(d)isothiazole-3-carboxylate |
936923-58-9 | 95% | 1g |
$655 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127376-250mg |
Ethyl 5-bromobenzo(d)isothiazole-3-carboxylate |
936923-58-9 | 98% | 250mg |
¥3084.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127376-1g |
Ethyl 5-bromobenzo(d)isothiazole-3-carboxylate |
936923-58-9 | 98% | 1g |
¥8685.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127376-5g |
Ethyl 5-bromobenzo(d)isothiazole-3-carboxylate |
936923-58-9 | 98% | 5g |
¥37021.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3412-100MG |
ethyl 5-bromobenzo(d)isothiazole-3-carboxylate |
936923-58-9 | 95% | 100MG |
¥ 957.00 | 2023-04-12 |
ethyl 5-bromobenzo(d)isothiazole-3-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on ethyl 5-bromobenzo(d)isothiazole-3-carboxylate
Ethyl 5-Bromobenzo(d)isothiazole-3-carboxylate: A Key Intermediate in Modern Pharmaceutical and Material Science
Ethyl 5-bromobenzo(d)isothiazole-3-carboxylate (CAS No. 936923-58-9) is a specialized heterocyclic compound that has garnered significant attention in synthetic organic chemistry and industrial applications. With the molecular formula C10H8BrNO2S, this compound features a benzoisothiazole core substituted with a bromine atom at the 5-position and an ethyl ester group at the 3-position. Its unique structural attributes make it a valuable building block in the synthesis of various bioactive molecules, functional materials, and advanced intermediates. The presence of both bromine and ester functionalities allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and ester hydrolysis, which are pivotal in drug discovery and material design. Researchers and industries favor this compound due to its stability, reactivity, and compatibility with green chemistry principles, aligning with current trends in sustainable synthesis and reduced environmental impact.
The chemical properties of ethyl 5-bromobenzo(d)isothiazole-3-carboxylate contribute to its widespread utility. It typically appears as a white to off-white crystalline solid with a melting point range of 120-125°C and moderate solubility in common organic solvents such as dimethylformamide (DMF), dichloromethane, and tetrahydrofuran (THF). These characteristics facilitate its handling in laboratory and industrial settings. The bromine atom serves as an excellent leaving group in metal-catalyzed reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Concurrently, the ester group can be readily hydrolyzed to carboxylic acids or reduced to alcohols, offering flexibility in derivatization. This compound's stability under ambient conditions and low hygroscopicity ensure long shelf life, making it a reliable reagent for high-throughput screening and combinatorial chemistry, which are hot topics in AI-driven drug discovery and automation.
In pharmaceutical research, ethyl 5-bromobenzo(d)isothiazole-3-carboxylate is extensively used as a key intermediate for developing novel therapeutic agents. Its benzoisothiazole scaffold is found in molecules with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, it can be incorporated into kinase inhibitors or protease inhibitors that target specific pathways in diseases like cancer or neurodegenerative disorders. With the rising global focus on personalized medicine and precision healthcare, compounds like this are crucial for creating targeted therapies that minimize side effects. Additionally, the integration of AI and machine learning in drug design has increased demand for such intermediates, as they enable rapid synthesis of compound libraries for virtual screening and biological testing. Searches for "benzoisothiazole derivatives in drug discovery" or "brominated heterocycles for medicinal chemistry" often highlight its relevance, addressing common user queries about innovative treatments for chronic illnesses.
Beyond pharmaceuticals, ethyl 5-bromobenzo(d)isothiazole-3-carboxylate finds applications in material science, particularly in the development of organic electronic devices and functional polymers. Its electron-withdrawing groups and aromatic system make it suitable for constructing conjugated materials used in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. As the world shifts towards renewable energy and smart technologies, this compound contributes to advancements in flexible electronics and energy-efficient devices. Researchers exploring "sustainable materials for electronics" or "heterocyclic compounds in OLEDs" frequently encounter this molecule, underscoring its role in cutting-edge innovations. Moreover, its use in agrochemicals for creating crop protection agents aligns with trends in food security and sustainable agriculture, responding to searches on "green agrochemical intermediates" or "eco-friendly pest control solutions."
The synthesis and handling of ethyl 5-bromobenzo(d)isothiazole-3-carboxylate adhere to modern safety and regulatory standards, ensuring compliance with environmental guidelines. It is typically produced through multistep organic reactions involving bromination and esterification under controlled conditions, with emphasis on minimizing waste and using recyclable solvents. This approach resonates with the growing emphasis on circular economy and green chemistry, topics highly searched in educational and industrial contexts. Quality control measures, such as HPLC and NMR spectroscopy, guarantee high purity (>98%), making it suitable for research and development. As industries increasingly adopt ESG (Environmental, Social, and Governance) criteria, compounds like this are favored for their lower ecological footprint, addressing user interests in "sustainable chemical synthesis" and "eco-friendly lab reagents."
Market dynamics for ethyl 5-bromobenzo(d)isothiazole-3-carboxylate reflect its importance in high-growth sectors. The global demand is driven by pharmaceutical companies, academic institutions, and material science firms, with Asia-Pacific regions leading in production due to advanced manufacturing capabilities. Online searches for "buy ethyl 5-bromobenzo(d)isothiazole-3-carboxylate" or "suppliers of CAS 936923-58-9" are common, indicating its commercial viability. Furthermore, with the expansion of e-commerce platforms for chemicals, accessibility has improved, facilitating collaborations in open innovation networks. Trends such as digitalization and Industry 4.0 have optimized supply chains, ensuring timely delivery for projects involving drug development or material engineering. This compound's versatility also makes it a subject in educational content, with queries like "applications of brominated isothiazoles" frequently arising in chemistry forums and AI-assisted learning tools.
In conclusion, ethyl 5-bromobenzo(d)isothiazole-3-carboxylate (CAS No. 936923-58-9) stands as a pivotal compound in contemporary science and industry. Its multifaceted applications in pharmaceuticals, materials, and agrochemicals, combined with alignment to sustainability trends, make it a valuable asset for researchers and businesses. By enabling innovations in health and technology, it addresses pressing global challenges and user interests, from "next-generation therapeutics" to "smart material design." As research continues to evolve, this compound will likely remain at the forefront of scientific advancements, supported by robust SEO strategies that highlight keywords like "benzo(d)isothiazole carboxylate synthesis" and "brominated heterocyclic esters." Embracing such intermediates is key to driving progress in a rapidly changing world, ensuring both professional rigor and broad accessibility.
936923-58-9 (ethyl 5-bromobenzo(d)isothiazole-3-carboxylate) Related Products
- 1123169-11-8(methyl 6-methoxy-1,2-benzothiazole-3-carboxylate)
- 932702-07-3(tert-Butyl6-bromobenzodisothiazole-3-carboxylate)
- 858671-74-6(ethyl 6-bromo-1,2-benzothiazole-3-carboxylate)
- 936923-43-2(1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester)
- 677304-75-5(6-bromo-1,2-benzothiazole-3-carboxylic acid)
- 677304-78-8(5-bromo-1,2-benzothiazole-3-carboxylic acid)
- 40991-35-3(1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER)
- 1989672-61-8(methyl 6-cyano-1,2-benzothiazole-3-carboxylate)
- 1206606-42-9(7-Bromobenzo[D]isothiazole-3-carboxylic acid)
- 40991-34-2(1,2-benzothiazole-3-carboxylic acid)